Cas no 1337710-33-4 (tert-butyl N-2-amino-2-(4,6-dichloropyridin-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(4,6-dichloropyridin-3-yl)ethylcarbamate
• CAS No: 1337710-33-4
• MF: C₁₂H₁₇Cl₂N₃O₂
• MW: 306.188280820847
• CID: 6489733
• PubChem ID: 165622706
• Update Time: 2025-10-29

tert-butyl N-2-amino-2-(4,6-dichloropyridin-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(4,6-dichloropyridin-3-yl)ethylcarbamate
• tert-butyl N-[2-amino-2-(4,6-dichloropyridin-3-yl)ethyl]carbamate
• 1337710-33-4
• EN300-1892745

• Inchi： 1S/C12H17Cl2N3O2/c1-12(2,3)19-11(18)17-6-9(15)7-5-16-10(14)4-8(7)13/h4-5,9H,6,15H2,1-3H3,(H,17,18)
• InChI Key： GYARMYQVNJJOOB-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C(CNC(=O)OC(C)(C)C)N)Cl

Computed Properties

• Exact Mass: 305.0697822g/mol
• Monoisotopic Mass: 305.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-2-(4,6-dichloropyridin-3-yl)ethylcarbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-2-amino-2-(4,6-dichloropyridin-3-yl)ethylcarbamate (CAS: 1337710-33-4)

In recent years, the compound tert-butyl N-2-amino-2-(4,6-dichloropyridin-3-yl)ethylcarbamate (CAS: 1337710-33-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridine core and carbamate protecting group, serves as a versatile intermediate in the synthesis of biologically active compounds. The presence of dichloro substituents on the pyridine ring enhances its reactivity, making it a valuable scaffold for further functionalization. Researchers have explored its potential in the development of novel therapeutics, particularly in the areas of kinase inhibition and antimicrobial agents.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the role of tert-butyl N-2-amino-2-(4,6-dichloropyridin-3-yl)ethylcarbamate in the synthesis of selective kinase inhibitors. The study demonstrated that this intermediate could be efficiently converted into pyridine-based compounds with high affinity for specific kinase targets. The researchers employed a multi-step synthetic route, starting from commercially available 4,6-dichloropyridine, to achieve high yields and purity. The resulting inhibitors exhibited promising activity in preclinical models of cancer, underscoring the potential of this compound in oncology drug discovery.

Another significant application of this compound was reported in a 2022 study in Bioorganic & Medicinal Chemistry Letters, where it was utilized as a key building block for the development of antimicrobial agents. The study focused on modifying the aminoethyl side chain to introduce various pharmacophores, leading to compounds with broad-spectrum activity against resistant bacterial strains. The researchers noted that the dichloropyridine moiety played a critical role in enhancing the compounds' binding affinity to bacterial targets, thereby improving their efficacy.

In addition to its therapeutic applications, tert-butyl N-2-amino-2-(4,6-dichloropyridin-3-yl)ethylcarbamate has also been investigated for its utility in chemical biology tools. A 2023 paper in ACS Chemical Biology described its use in the design of activity-based probes for studying enzyme mechanisms. The carbamate group was strategically leveraged to introduce fluorescent tags, enabling real-time monitoring of enzyme activity in cellular environments. This approach provides valuable insights into enzyme dynamics and could facilitate the discovery of new drug targets.

Despite these advancements, challenges remain in the large-scale synthesis and purification of this compound. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. For instance, a 2023 study in Organic Process Research & Development reported a scalable synthetic protocol using continuous flow chemistry, which significantly enhanced the efficiency of the process. This innovation is expected to support the broader adoption of this intermediate in industrial settings.

Looking ahead, the versatility of tert-butyl N-2-amino-2-(4,6-dichloropyridin-3-yl)ethylcarbamate positions it as a cornerstone in the development of next-generation therapeutics and chemical probes. Ongoing research aims to explore its potential in other therapeutic areas, such as neurodegenerative diseases and antiviral therapies. As synthetic methodologies continue to evolve, this compound is likely to play an increasingly prominent role in drug discovery and chemical biology.